Cas no 2137615-36-0 (4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine)

• Product Name: 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine
• CAS No: 2137615-36-0
• MF: C₈H₈Cl₄N₂
• MW: 273.974517822266
• CID: 5941655
• PubChem ID: 164663973
• Update Time: 2025-08-03

4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine
• 2137615-36-0
• EN300-790300
• 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine

• Inchi： 1S/C8H8Cl4N2/c1-3-5-4(2)6(9)14-7(13-5)8(10,11)12/h3H2,1-2H3
• InChI Key： FAQJJWJBNXZEMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(CC)=NC(C(Cl)(Cl)Cl)=N1

Computed Properties

• Exact Mass: 273.941209g/mol
• Monoisotopic Mass: 271.944159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine

Recent Advances in the Study of 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine (CAS: 2137615-36-0)

4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine (CAS: 2137615-36-0) is a halogenated pyrimidine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and agrochemical development. This compound features a trichloromethyl group at the 2-position, which contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthetic utility of this compound as a building block for more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel kinase inhibitors, showing particular promise in the development of targeted cancer therapies. The electron-withdrawing nature of the trichloromethyl group was found to significantly influence the reactivity of the pyrimidine ring in subsequent transformations.

In the agrochemical sector, research published in Pest Management Science (2024) explored the herbicidal activity of derivatives synthesized from 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine. The study reported that certain modifications to the parent compound resulted in compounds with selective herbicidal activity against broadleaf weeds while showing minimal toxicity to crops, suggesting potential for development of new, more environmentally friendly herbicides.

The compound's mechanism of action has been the subject of recent investigations. A 2024 study in Bioorganic Chemistry employed computational methods to analyze the electronic structure and potential biological interactions of 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine. The research revealed that the trichloromethyl group creates a unique electronic environment that may facilitate interactions with biological targets through both hydrophobic and halogen bonding interactions.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of this compound. A 2023 patent application disclosed an optimized synthetic route that increases yield while reducing the formation of byproducts, addressing previous challenges in large-scale production. This development is particularly significant given the growing interest in this compound as a pharmaceutical intermediate.

Safety and toxicological studies have also progressed, with a 2024 report in Chemical Research in Toxicology providing new insights into the compound's metabolic pathways. The research identified several metabolites and proposed mechanisms for their formation, information that is crucial for assessing the compound's safety profile in potential applications.

Looking forward, researchers anticipate that 4-Chloro-6-ethyl-5-methyl-2-(trichloromethyl)pyrimidine will continue to play an important role in medicinal chemistry and agrochemical development. Its versatility as a synthetic building block, combined with its unique structural features, makes it a valuable tool for the discovery of new bioactive compounds. Ongoing research is exploring its potential in additional therapeutic areas beyond oncology, including infectious diseases and neurological disorders.